2-{[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene}-1H-indene-1,3(2H)-dione

• Molecular Formula: C21H13ClO3
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 2-[[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene]indene-1,3-dione
• InChI: InChI=1S/C21H13ClO3/c1-12-6-7-13(22)10-17(12)19-9-8-14(25-19)11-18-20(23)15-4-2-3-5-16(15)21(18)24/h2-11H,1H3
• InChI Key: HEUJYGCUUNXRRE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)C2=CC=C(O2)C=C3C(=O)C4=CC=CC=C4C3=O

Description

2-{[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene}-1H-indene-1,3(2H)-dione, also known as CFIM, is a novel compound that has attracted the attention of researchers due to its potential therapeutic applications. CFIM belongs to the class of indandione derivatives and has shown promising results in preclinical studies for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-{[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene}-1H-indene-1,3(2H)-dione is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, leading to DNA damage and cell death in cancer cells. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain, leading to increased levels of acetylcholine and improved cognitive function in Alzheimer's disease models.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, leading to cell death. This compound has also been shown to reduce neuroinflammation and oxidative stress in Alzheimer's disease models, leading to improved cognitive function. Furthermore, this compound has been shown to inhibit the production of pro-inflammatory cytokines, leading to anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene}-1H-indene-1,3(2H)-dione is its potent anticancer activity against various cancer cell lines. This compound has also shown neuroprotective and anti-inflammatory effects, making it a potential therapeutic agent for the treatment of Alzheimer's disease and inflammation. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research of 2-{[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene}-1H-indene-1,3(2H)-dione. One of the future directions is to optimize the synthesis method to obtain higher yields and purity of the compound. Another future direction is to investigate the mechanism of action of this compound in more detail to identify its molecular targets. Furthermore, future studies could investigate the potential of this compound as a therapeutic agent for other diseases such as Parkinson's disease and multiple sclerosis. Finally, future studies could investigate the potential of this compound in combination with other drugs for improved efficacy and reduced toxicity.
Conclusion
In conclusion, this compound is a novel compound that has shown promising results in preclinical studies for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. This compound has potent anticancer activity, neuroprotective and anti-inflammatory effects, making it a potential therapeutic agent for the treatment of these diseases. However, further research is needed to optimize the synthesis method, investigate the mechanism of action, and explore the potential of this compound in combination with other drugs for improved efficacy and reduced toxicity.

Synthesis Methods

2-{[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene}-1H-indene-1,3(2H)-dione can be synthesized through a multistep process involving the reaction of 5-(5-chloro-2-methylphenyl)furan-2-carbaldehyde with isatin in the presence of a catalyst. The resulting product is then subjected to a condensation reaction with malononitrile and a base to yield this compound. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

2-{[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene}-1H-indene-1,3(2H)-dione has shown promising results in preclinical studies for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. This compound has been shown to have potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also shown neuroprotective effects in Alzheimer's disease models by reducing neuroinflammation and oxidative stress. Furthermore, this compound has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.